Cas no 1217046-07-5 (Benzyl 2-(4-bromophenyl)morpholine-4-carboxylate)

• Product Name: Benzyl 2-(4-bromophenyl)morpholine-4-carboxylate
• CAS No: 1217046-07-5
• MF: C₁₈H₁₈BrNO₃
• MW: 376.244424343109
• CID: 5620079
• PubChem ID: 110293716
• Update Time: 2025-10-29

Benzyl 2-(4-bromophenyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1217046-07-5
• benzyl 2-(4-bromophenyl)morpholine-4-carboxylate
• EN300-28301428
• Benzyl 2-(4-bromophenyl)morpholine-4-carboxylate

• Inchi： 1S/C18H18BrNO3/c19-16-8-6-15(7-9-16)17-12-20(10-11-22-17)18(21)23-13-14-4-2-1-3-5-14/h1-9,17H,10-13H2
• InChI Key： DIEOJWQJDCAACM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CN(C(=O)OCC2C=CC=CC=2)CCO1

Computed Properties

• Exact Mass: 375.04701g/mol
• Monoisotopic Mass: 375.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Benzyl 2-(4-bromophenyl)morpholine-4-carboxylate

Comprehensive Overview of Benzyl 2-(4-bromophenyl)morpholine-4-carboxylate (CAS No. 1217046-07-5)

Benzyl 2-(4-bromophenyl)morpholine-4-carboxylate (CAS No. 1217046-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique morpholine core and bromophenyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable in drug discovery, where researchers explore its potential applications in targeting various biological pathways.

The growing interest in morpholine derivatives stems from their widespread use in medicinal chemistry. Compounds like Benzyl 2-(4-bromophenyl)morpholine-4-carboxylate are often investigated for their ability to modulate enzyme activity or receptor interactions. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of such building blocks, as they enable rapid diversification of molecular scaffolds. Researchers frequently search for "morpholine-based drug candidates" or "bromophenyl derivatives in synthesis," reflecting the compound's relevance in modern R&D.

From a synthetic perspective, CAS No. 1217046-07-5 exemplifies the strategic incorporation of halogen atoms (bromine) for further functionalization. This aligns with current industry demands for "click chemistry compatible intermediates" and "cross-coupling reaction substrates." The benzyl carboxylate group also offers protective group versatility, a feature highly valued in multi-step syntheses. Laboratories focusing on peptide mimetics or small molecule libraries often seek such structurally adaptable compounds.

Analytical characterization of Benzyl 2-(4-bromophenyl)morpholine-4-carboxylate typically involves advanced techniques like NMR spectroscopy and mass spectrometry, topics frequently queried in scientific databases. The compound's physicochemical properties—including solubility profiles and stability under various conditions—are critical data points for researchers optimizing reaction conditions. These aspects connect to popular search queries such as "handling air-sensitive compounds" and "purification of aromatic morpholines."

In the context of green chemistry initiatives, there's increasing scrutiny on the environmental impact of synthetic intermediates. While 1217046-07-5 itself isn't classified as hazardous, its synthesis often raises questions about "atom economy in heterocycle formation" and "solvent selection for sustainable chemistry." These considerations reflect broader industry movements toward benign-by-design principles, making the compound's profile relevant to contemporary discussions.

The commercial availability of Benzyl 2-(4-bromophenyl)morpholine-4-carboxylate through specialty chemical suppliers has facilitated its adoption across academic and industrial settings. Procurement-related searches often include terms like "high-purity morpholine derivatives" or "custom synthesis of brominated aromatics," indicating the compound's niche but important market position. Proper storage recommendations—typically under inert atmosphere at low temperatures—are another practical aspect frequently sought by end users.

Looking forward, the trajectory for CAS No. 1217046-07-5 appears closely tied to developments in targeted drug delivery systems and bioconjugation techniques. Its structural motifs may find new applications in emerging fields like proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design. Such potential keeps this compound at the forefront of innovative chemistry, ensuring continued research interest and commercial demand in coming years.